Cas no 89977-12-8 (5-Amino-2-methyl-3-nitrobenzoic acid)

• Product Name: 5-Amino-2-methyl-3-nitrobenzoic acid
• CAS No: 89977-12-8
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD09036326
• CID: 1089599
• PubChem ID: 21901185
• Update Time: 2025-04-23

5-Amino-2-methyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methyl-3-nitrobenzoic acid
• 5-Amino-2-methyl-3-nitrobenzoic acid (ACI)
• o-Toluic acid, 5-amino-3-nitro- (7CI)
• DTXSID60619758
• AKOS004121656
• SCHEMBL4926568
• CS-D1303
• 89977-12-8
• DB-219308
• 5-Amino-2-methyl-3-nitrobenzoicacid

• MDL： MFCD09036326
• Inchi： 1S/C8H8N2O4/c1-4-6(8(11)12)2-5(9)3-7(4)10(13)14/h2-3H,9H2,1H3,(H,11,12)
• InChI Key： OQNCKOPCRLYKOC-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=C([N+](=O)[O-])C=C(N)C=1)O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-Amino-2-methyl-3-nitrobenzoic acid

5-Amino-2-methyl-3-nitrobenzoic acid (CAS No. 89977-12-8): A Key Intermediate in Modern Pharmaceutical Synthesis

5-Amino-2-methyl-3-nitrobenzoic acid, identified by its CAS number 89977-12-8, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its nitro and amino functional groups, plays a pivotal role in the development of various therapeutic agents. Its structural properties make it an invaluable building block for synthesizing complex molecules that target a range of medical conditions.

The utility of 5-amino-2-methyl-3-nitrobenzoic acid stems from its ability to undergo various chemical transformations, including reduction, diazotization, and coupling reactions. These reactions are fundamental in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The presence of both a methyl and a nitro group on the benzene ring enhances its reactivity, making it an excellent candidate for further functionalization.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the rise of drug-resistant pathogens. 5-Amino-2-methyl-3-nitrobenzoic acid has been explored as a precursor in the synthesis of compounds with potent antimicrobial properties. Studies have demonstrated its role in creating derivatives that exhibit significant activity against Gram-negative and Gram-positive bacteria. This has opened up new avenues for the development of antibiotics that can combat emerging resistant strains.

Beyond antimicrobial applications, 5-amino-2-methyl-3-nitrobenzoic acid has also shown promise in the field of anticancer research. Researchers have leveraged its structural framework to design molecules that inhibit key enzymes involved in tumor growth and proliferation. The nitro group, in particular, has been found to enhance the binding affinity of these compounds to their target proteins, leading to more effective therapeutic outcomes. Several preclinical studies have highlighted its potential as a lead compound for further development into novel anticancer agents.

The synthesis of 5-amino-2-methyl-3-nitrobenzoic acid itself is an intriguing process that involves multiple steps, each requiring precise control over reaction conditions. The nitration step, where the nitro group is introduced, is particularly critical and must be carefully monitored to avoid over-nitration or side reactions. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yield.

The growing interest in green chemistry has also influenced the synthesis of 5-amino-2-methyl-3-nitrobenzoic acid. Researchers are increasingly adopting solvent-free reactions and using biocatalysts to minimize environmental impact. These innovations not only align with global sustainability goals but also enhance the scalability of production processes. Such advancements are crucial for ensuring that pharmaceutical intermediates like this one can be produced responsibly without compromising efficacy.

In conclusion, 5-amino-2-methyl-3-nitrobenzoic acid (CAS No. 89977-12-8) is a multifaceted compound with significant applications in pharmaceutical research and development. Its role as an intermediate in synthesizing antimicrobial and anticancer agents underscores its importance in addressing critical healthcare challenges. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its place as a cornerstone in modern medicinal chemistry.